Cas no 107551-92-8 (3-amino-N-(pyridin-4-yl)propanamide)

3-amino-N-(pyridin-4-yl)propanamide structure
107551-92-8 structure
Product Name:3-amino-N-(pyridin-4-yl)propanamide
CAS No:107551-92-8
MF:C8H11N3O
MW:165.192441225052
CID:1098153
PubChem ID:13612906
Update Time:2025-04-20

3-amino-N-(pyridin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-N-4-pyridinyl-Propanamide
    • N-pyridin-4-yl-beta-alaninamide
    • 3-amino-N-pyridin-4-ylpropanamide
    • 3-amino-N-(pyridin-4-yl)propanamide
    • 107551-92-8
    • STK940501
    • CS-0266489
    • EN300-144965
    • BBL011278
    • 3-Amino-N-(pyridin-4(1h)-ylidene)propanamide
    • F8889-3205
    • AKOS000138104
    • CITPGORMHNCNJL-UHFFFAOYSA-N
    • Inchi: 1S/C8H11N3O/c9-4-1-8(12)11-7-2-5-10-6-3-7/h2-3,5-6H,1,4,9H2,(H,10,11,12)
    • InChI Key: CITPGORMHNCNJL-UHFFFAOYSA-N
    • SMILES: O=C(CCN)NC1C=CN=CC=1

Computed Properties

  • Exact Mass: 165.090211983g/mol
  • Monoisotopic Mass: 165.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Melting Point: 274-276 °C

3-amino-N-(pyridin-4-yl)propanamide Security Information

3-amino-N-(pyridin-4-yl)propanamide Pricemore >>

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